Cas no 264224-82-0 (4-methyl-2-(2-nitroethenyl)phenol)

• Product Name: 4-methyl-2-(2-nitroethenyl)phenol
• CAS No: 264224-82-0
• MF: C₉H₉NO₃
• MW: 179.173
• CID: 4532186
• PubChem ID: 49794072
• Update Time: 2025-05-22

4-methyl-2-(2-nitroethenyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methyl-2-[(1E)-2-nitroethenyl]-
• 4-methyl-2-(2-nitroethenyl)phenol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols

Additional information on 4-methyl-2-(2-nitroethenyl)phenol

4-Methyl-2-(2-Nitroethenyl)Phenol

4-Methyl-2-(2-nitroethenyl)phenol, also known by its CAS number 264224-82-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a methyl substituent and a nitroethenyl group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-methyl-2-(2-nitroethenyl)phenol involves a series of carefully controlled reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. The use of transition metal catalysts has been particularly effective in enhancing the reaction efficiency and selectivity.

One of the most notable applications of 4-methyl-2-(2-nitroethenyl)phenol is in the development of advanced materials. Its unique electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve the electrical conductivity and mechanical stability of the resulting materials.

In addition to its material science applications, 4-methyl-2-(2-nitroethenyl)phenol has shown potential in the field of drug discovery. Its ability to interact with specific biological targets makes it a valuable lead compound for developing new therapeutic agents. Researchers have investigated its anti-inflammatory and antioxidant properties, which suggest its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The environmental impact of 4-methyl-2-(2-nitroethenyl)phenol has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and assessing its toxicity to aquatic organisms. These investigations are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 4-methyl-2-(2-nitroethenyl)phenol is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an important molecule for future research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing both scientific knowledge and practical innovations.